N-butyl-4-[methyl(methylsulfonyl)amino]benzamide

• IUPAC Name: N-butyl-4-[methyl(methylsulfonyl)amino]benzamide
• InChI: InChI=1S/C13H20N2O3S/c1-4-5-10-14-13(16)11-6-8-12(9-7-11)15(2)19(3,17)18/h6-9H,4-5,10H2,1-3H3,(H,14,16)
• InChI Key: OJTYTHQICVUFJN-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=C(C=C1)N(C)S(=O)(=O)C
• Molecular Formula: C13H20N2O3S
• Molecular Weight: 284.38 g/mol

Description

N-butyl-4-[methyl(methylsulfonyl)amino]benzamide, commonly known as BML-275, is a selective inhibitor of AMP-activated protein kinase (AMPK). AMPK is an enzyme that plays a crucial role in regulating cellular energy homeostasis, and its activation has been linked to various health benefits, including improved glucose metabolism and reduced inflammation. BML-275 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and cardiovascular disorders.

Mechanism of Action

BML-275 exerts its effects by inhibiting the activity of N-butyl-4-[methyl(methylsulfonyl)amino]benzamide, a key regulator of cellular energy homeostasis. N-butyl-4-[methyl(methylsulfonyl)amino]benzamide is activated in response to cellular stress, such as nutrient deprivation or exercise, and promotes energy conservation by inhibiting energy-consuming processes and stimulating energy-producing pathways. BML-275 blocks the phosphorylation of N-butyl-4-[methyl(methylsulfonyl)amino]benzamide and prevents its activation, leading to a decrease in glucose uptake and fatty acid oxidation and an increase in protein synthesis and cell proliferation.
Biochemical and Physiological Effects:
BML-275 has been shown to have a wide range of biochemical and physiological effects, including inhibition of cancer cell growth, improvement of glucose metabolism, and cardioprotective effects. In cancer cells, BML-275 induces cell cycle arrest and apoptosis by inhibiting the activity of N-butyl-4-[methyl(methylsulfonyl)amino]benzamide and downstream signaling pathways. In animal models of diabetes, BML-275 improves glucose uptake and insulin sensitivity by inhibiting hepatic gluconeogenesis and promoting glucose uptake in skeletal muscle. In animal models of heart failure, BML-275 reduces cardiac hypertrophy and improves cardiac function by inhibiting the activity of N-butyl-4-[methyl(methylsulfonyl)amino]benzamide and downstream signaling pathways.

Advantages and Limitations for Lab Experiments

BML-275 has several advantages as a research tool, including its selectivity for N-butyl-4-[methyl(methylsulfonyl)amino]benzamide and its ability to inhibit its activity in a dose-dependent manner. However, it also has some limitations, including its relatively low potency compared to other N-butyl-4-[methyl(methylsulfonyl)amino]benzamide inhibitors and its potential off-target effects on other kinases.

Future Directions

There are several potential future directions for research on BML-275 and its therapeutic applications. One area of interest is the development of more potent and selective N-butyl-4-[methyl(methylsulfonyl)amino]benzamide inhibitors that can be used in clinical settings. Another area of research is the identification of new targets and signaling pathways that are regulated by N-butyl-4-[methyl(methylsulfonyl)amino]benzamide and may be involved in its therapeutic effects. Additionally, the use of BML-275 in combination with other drugs or therapies may enhance its therapeutic efficacy and reduce potential side effects.

Scientific Research Applications

BML-275 has been widely used in scientific research to investigate the role of N-butyl-4-[methyl(methylsulfonyl)amino]benzamide in various physiological and pathological processes. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. BML-275 has also been found to improve glucose uptake and insulin sensitivity in animal models of diabetes, suggesting its potential as a therapeutic agent for diabetes. Additionally, BML-275 has been shown to have cardioprotective effects by reducing cardiac hypertrophy and improving cardiac function in animal models of heart failure.